1-Ethyl-3-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)urea

• IUPAC Name: 1-ethyl-3-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]urea
• InChI: InChI=1S/C12H18N2O2S/c1-3-13-12(16)14-8-11(15)9-4-6-10(17-2)7-5-9/h4-7,11,15H,3,8H2,1-2H3,(H2,13,14,16)
• InChI Key: UURIBLFEJSYTDR-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCC(C1=CC=C(C=C1)SC)O
• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol
• CAS No.: 1448027-33-5

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. Unfortunately, without more specific information or an X-ray diffraction analysis, it’s difficult to provide a detailed analysis of its structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties can be inferred from the functional groups present in the compound. For example, the presence of a hydroxy group suggests that this compound might be polar and capable of forming hydrogen bonds.

Scientific Research Applications

Synthesis Applications

• Synthesis of Hydroxamic Acids and Ureas : A study demonstrated the use of Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement for the synthesis of ureas. This method achieved good yields without racemization under milder conditions, compatible with common N-protecting groups (Thalluri, Manne, Dev, & Mandal, 2014).

Materials Science

• Electron Transport Layer for Polymer Solar Cells : Urea-doped ZnO (U-ZnO) was explored as a modified electron transport layer in inverted polymer solar cells. The urea helps to passivate defects in ZnO, enhancing exciton dissociation and charge extraction efficiency, leading to a 15% increase in power conversion efficiency compared to pure ZnO ETL based PSCs (Wang et al., 2018).

Chemical Reactions and Properties

• Reactions with Phenyl Isocyanate and Phenyl Isothiocyanate : 4-Ethyl-6-methylpyrimidine 1-oxide's reaction with phenyl isocyanate and phenyl isothiocyanate was studied, leading to the formation of various products such as 2-anilino-4-ethoxy-6-methylpyrimidine and 1,3-diphenyl-1-(4-ethoxy-6-methyl-2-pyrimidinyl) urea (Yamanaka, Niitsuma, & Sakamoto, 1979).

Biochemical Applications

• Inhibition of Human Immunodeficiency Virus Type 1 : Research on 5-ethyl-6-phenylthiouracil derivatives showed that they are potent and selective inhibitors of HIV-1, acting specifically on the HIV-1 reverse transcriptase (Baba et al., 1991).

• Amide Formation Mechanism for Bioconjugation : A study investigated the mechanism of amide formation between carboxylic acid and amine in aqueous media using a carbodiimide, demonstrating that EDC (a carbodiimide) rapidly loses activity in low pH, but is stable at neutral and higher pH, leading to the formation of amides and N-acylurea (Nakajima & Ikada, 1995).

• Sake Yeast Producing No Urea : Genetic engineering of a sake yeast to produce no urea was achieved by disrupting the arginase gene. This resulted in sake containing no urea and no detectable ethyl carbamate, a suspected carcinogen (Kitamoto, Oda, Gomi, & Takahashi, 1991).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were to be used as a drug, its mechanism of action would depend on how it interacts with biological systems. Unfortunately, without specific studies on this compound, it’s difficult to predict its mechanism of action.